Cas no 1893385-10-8 (4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine)

• Product Name: 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine
• CAS No: 1893385-10-8
• MF: C₁₅H₂₁FN₂
• MW: 248.339047193527
• CID: 6373082
• PubChem ID: 117022770
• Update Time: 2025-06-08

4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine
• EN300-22851627
• 1893385-10-8
• 4-[1-(4-fluorophenyl)pyrrolidin-3-yl]piperidine

• Inchi： 1S/C15H21FN2/c16-14-1-3-15(4-2-14)18-10-7-13(11-18)12-5-8-17-9-6-12/h1-4,12-13,17H,5-11H2
• InChI Key： DJCBTBMZZITILK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCC(C1)C1CCNCC1

Computed Properties

• Exact Mass: 248.16887684g/mol
• Monoisotopic Mass: 248.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine

Exploring 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine (CAS No. 1893385-10-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine (CAS No. 1893385-10-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluorophenyl and pyrrolidinylpiperidine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture suggests versatility in interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The 4-fluorophenyl group in this compound is particularly noteworthy, as fluorine substitution often enhances metabolic stability and bioavailability—a key consideration in modern medicinal chemistry. Researchers are increasingly focusing on fluorinated compounds due to their ability to modulate pharmacokinetic properties, a trend reflected in the rising number of FDA-approved drugs containing fluorine. This aligns with current industry trends where structure-activity relationship (SAR) studies prioritize fluorination for optimizing drug-like properties.

From a synthetic chemistry perspective, 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine exemplifies the growing demand for heterocyclic building blocks in pharmaceutical design. The pyrrolidine-piperidine scaffold is prevalent in CNS-active compounds, sparking discussions about its potential role in addressing neurological disorders—a hot topic in biomedical research. Recent literature highlights the importance of such nitrogen-containing heterocycles in developing selective receptor modulators, a direction that could leverage this compound’s structural features.

Analytical challenges associated with CAS No. 1893385-10-8 often revolve around its chiral centers and conformational flexibility, topics frequently searched in computational chemistry forums. Researchers employ advanced techniques like HPLC chiral separation and molecular docking to study its stereochemistry—a critical aspect given the rising emphasis on enantiopure drugs in the pharmaceutical industry. These methodologies align with the broader shift toward precision medicine, where molecular specificity is paramount.

In material science applications, the piperidine derivative core of this compound has been explored for its potential in ligand design for catalytic systems. The fluorine atom’s electron-withdrawing properties could influence metal coordination, a hypothesis tested in recent catalysis research. Such interdisciplinary applications demonstrate how 1893385-10-8 bridges pharmaceutical and chemical synthesis domains—an intersection gaining traction in green chemistry initiatives.

Regulatory perspectives on 4-1-(4-fluorophenyl)pyrrolidin-3-ylpiperidine emphasize compliance with REACH and GMP standards, particularly for researchers handling it as a pharmaceutical intermediate. Safety data sheets typically highlight standard laboratory precautions, reflecting its classification as a research chemical rather than a commercial substance. This distinction is crucial for academic laboratories and contract research organizations (CROs) navigating compound procurement protocols.

The compound’s patent landscape reveals its mention in several drug discovery applications, though detailed clinical data remains limited—a gap that often prompts literature searches among medicinal chemists. This aligns with the broader open science movement, where researchers increasingly share structure-property data to accelerate collaborative innovation. Platforms like PubChem and SciFinder frequently index such specialized compounds, making them accessible to global research communities.

Future research directions for CAS 1893385-10-8 may explore its bioisosteric potential—a strategy gaining popularity in lead optimization workflows. The compound’s balanced lipophilicity profile (predicted LogP ~2.5) positions it as a candidate for blood-brain barrier penetration studies, particularly in neurodegenerative disease research. These applications resonate with current biomarker discovery efforts, where molecular probes with defined physicochemical properties are in high demand.